[4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone

• IUPAC Name: [4-(2,4-dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C19H15Cl2F3N2O2/c20-14-5-6-15(16(21)11-14)18(28)26-9-7-25(8-10-26)17(27)12-1-3-13(4-2-12)19(22,23)24/h1-6,11H,7-10H2
• InChI Key: RCGUPSVIXJLSNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=C(C=C2)C(F)(F)F)C(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H15Cl2F3N2O2
• Molecular Weight: 431.2 g/mol

Description

[4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone, also known as DT-010, is a synthetic compound with potential pharmacological properties. It belongs to the class of piperazine derivatives and has been studied for its potential use as an antidepressant and anxiolytic agent.

Mechanism of Action

[4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone acts as a selective serotonin and norepinephrine reuptake inhibitor (SNRI). It inhibits the reuptake of serotonin and norepinephrine, which increases their levels in the brain. This leads to an increase in the activation of downstream signaling pathways, which ultimately leads to the antidepressant and anxiolytic effects of [4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone.
Biochemical and Physiological Effects:
[4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain. This leads to an increase in the activation of downstream signaling pathways, which ultimately leads to the antidepressant and anxiolytic effects of [4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone. [4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone has also been shown to have anxiolytic effects in animal models of anxiety and has been suggested as a potential treatment for anxiety disorders.

Advantages and Limitations for Lab Experiments

[4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized with a high degree of purity. It has been extensively studied in animal models of anxiety and depression and has shown promising results. However, [4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone also has limitations for lab experiments. It has not been studied extensively in human clinical trials, and its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for the study of [4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone. It could be studied further in animal models of anxiety and depression to better understand its mechanism of action and potential therapeutic uses. It could also be studied in human clinical trials to establish its safety and efficacy in humans. Additionally, [4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone could be modified to improve its pharmacological properties, such as its selectivity for serotonin and norepinephrine reuptake inhibition. Overall, [4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone has potential as a therapeutic agent for anxiety and depression, and further research is needed to fully explore its potential.

Synthesis Methods

[4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone is synthesized by the reaction of 4-(2,4-dichlorobenzoyl)piperazine with 4-(trifluoromethyl)benzoyl chloride in the presence of a base. The reaction yields [4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone as a white crystalline solid with a high degree of purity. The synthesis method has been optimized to obtain high yields of [4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone with minimal impurities.

Scientific Research Applications

[4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone has been studied for its potential use as an antidepressant and anxiolytic agent. It has been shown to have anxiolytic effects in animal models of anxiety and has been suggested as a potential treatment for anxiety disorders. [4-(2,4-Dichlorobenzoyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone has also been studied for its antidepressant effects in animal models of depression. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which are neurotransmitters that are involved in the regulation of mood.